Cas no 27200-90-4 (1-Dodecanaminium, N-dodecyl-N,N-diethyl-, bromide)

• Product Name: 1-Dodecanaminium, N-dodecyl-N,N-diethyl-, bromide
• CAS No: 27200-90-4
• MF: C₂₈H₆₀BrN
• MW: 490.686708450317
• CID: 3927032
• PubChem ID: 85772743
• Update Time: 2025-04-22

1-Dodecanaminium, N-dodecyl-N,N-diethyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N-dodecyl-N,N-diethyl-, bromide
• 27200-90-4
• SCHEMBL5087088
• didodecyl diethyl ammonium bromide
• didodecyldiethylammonium bromide
• DTXSID801020439

• Inchi： 1S/C28H60N.BrH/c1-5-9-11-13-15-17-19-21-23-25-27-29(7-3,8-4)28-26-24-22-20-18-16-14-12-10-6-2;/h5-28H2,1-4H3;1H/q+1;/p-1
• InChI Key： JGHLBORZQVXAIL-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC)(CC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 489.39091Da
• Monoisotopic Mass: 489.39091Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 24
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų